Cas no 876617-06-0 ((R)-Tert-butyl 2-ethylpyrrolidine-1-carboxylate)

(R)-Tert-butyl 2-ethylpyrrolidine-1-carboxylate structure
876617-06-0 structure
Product Name:(R)-Tert-butyl 2-ethylpyrrolidine-1-carboxylate
CAS No:876617-06-0
MF:C11H21NO2
MW:199.28994345665
MDL:MFCD24466674
CID:1908468
PubChem ID:59070238
Update Time:2025-04-21

(R)-Tert-butyl 2-ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl (2r)-2-ethylpyrrolidine-1-carboxylate
    • 2R-ethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (R)-tert-butyl 2-ethylpyrrolidine-1-carboxylate
    • SureCN3576321
    • QC-579
    • RB4033
    • tert-butyl (2R)-2-ethyl-1-pyrrolidinecarboxylate
    • 1-Pyrrolidinecarboxylic acid, 2-ethyl-, 1,1-dimethylethyl ester, (2R)-
    • AK161032
    • JWPIUFHZDRAHKC-SECBINFHSA-N
    • FCH1659784
    • AX8294019
    • BKB61706
    • AKOS024462426
    • SCHEMBL3576321
    • 876617-06-0
    • MFCD24466674
    • DTXSID00730931
    • DS-9839
    • CS-0061078
    • (R)-tert-butyl2-ethylpyrrolidine-1-carboxylate
    • (R)-Tert-butyl 2-ethylpyrrolidine-1-carboxylate
    • MDL: MFCD24466674
    • Inchi: 1S/C11H21NO2/c1-5-9-7-6-8-12(9)10(13)14-11(2,3)4/h9H,5-8H2,1-4H3/t9-/m1/s1
    • InChI Key: JWPIUFHZDRAHKC-SECBINFHSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H]1CC)=O

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.6

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